Cas no 1807938-95-9 ((1R,2R)-4,4-difluorocyclopentane-1,2-diol)

• Product Name: (1R,2R)-4,4-difluorocyclopentane-1,2-diol
• CAS No: 1807938-95-9
• MF: C₅H₈F₂O₂
• MW: 138.112628936768
• CID: 5211131
• PubChem ID: 72218529
• Update Time: 2026-03-06

(1R,2R)-4,4-difluorocyclopentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-4,4-difluorocyclopentane-1,2-diol
• 1,2-Cyclopentanediol, 4,4-difluoro-, (1R,2R)-

• Inchi： 1S/C5H8F2O2/c6-5(7)1-3(8)4(9)2-5/h3-4,8-9H,1-2H2/t3-,4-/m1/s1
• InChI Key： RQJNPJXCMOLSSC-QWWZWVQMSA-N
• SMILES： [C@@H]1(O)CC(F)(F)C[C@H]1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (1R,2R)-4,4-difluorocyclopentane-1,2-diol

Comprehensive Overview of (1R,2R)-4,4-Difluorocyclopentane-1,2-diol (CAS No. 1807938-95-9): Properties, Applications, and Industry Insights

The compound (1R,2R)-4,4-difluorocyclopentane-1,2-diol (CAS No. 1807938-95-9) is a fluorinated cyclopentane derivative gaining significant attention in pharmaceutical and chemical research. Its unique stereochemistry and fluorine substitution pattern make it a valuable building block for drug discovery, particularly in the development of chiral intermediates and bioactive molecules. This article explores its structural features, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

Structurally, (1R,2R)-4,4-difluorocyclopentane-1,2-diol belongs to the class of fluorinated diols, characterized by two hydroxyl groups at the 1,2-positions and two fluorine atoms at the 4-position of a cyclopentane ring. The (1R,2R) stereochemistry is crucial for its biological activity and synthetic utility. Researchers frequently search for "fluorinated cyclopentane synthesis" or "chiral diol applications," reflecting growing interest in stereoselective fluorination techniques and asymmetric catalysis.

Recent advancements highlight its role in proteolysis-targeting chimera (PROTAC) development and glycosidase inhibitors. The fluorine atoms enhance metabolic stability and membrane permeability—key concerns in modern drug design discussions around "improving drug bioavailability." Patent analyses reveal its use in antiviral agents, aligning with current searches for "broad-spectrum antiviral compounds" post-pandemic.

Synthetic approaches to CAS 1807938-95-9 often involve enantioselective reduction of corresponding diketones or enzymatic resolution methods. Sustainable methods using organocatalysts or biocatalysis respond to industry demands for "eco-friendly chiral synthesis." Computational studies leveraging molecular docking tools predict its interactions with biological targets, connecting to popular queries about "AI in drug discovery."

Analytical characterization employs HPLC chiral separation, 19F-NMR, and X-ray crystallography—techniques frequently searched alongside "fluorine NMR interpretation." Stability studies under various pH conditions address formulation challenges, relevant to "excipient compatibility" discussions in pharmaceutical forums.

The market for fluorinated building blocks like this compound is expanding, driven by demand for targeted therapies and personalized medicine. Regulatory considerations emphasize proper handling as a high-potency API intermediate, though it falls outside hazardous classifications. Supply chain analysts monitor its availability amid "pharmaceutical raw material shortages" trends.

Future research directions may explore its utility in PET radiotracers (given fluorine-18 compatibility) or ionic liquid applications—topics gaining traction in scientific literature. Cross-disciplinary collaborations between medicinal chemists and material scientists could unlock novel applications beyond traditional pharma uses.